Cas no 1805721-68-9 (3-Bromo-1-(4-fluoro-3-(methylthio)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(4-fluoro-3-(methylthio)phenyl)propan-1-one
• CAS No: 1805721-68-9
• MF: C₁₀H₁₀BrFOS
• MW: 277.153204441071
• CID: 4971704
• Update Time: 2025-10-18

3-Bromo-1-(4-fluoro-3-(methylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(4-fluoro-3-(methylthio)phenyl)propan-1-one

• Inchi： 1S/C10H10BrFOS/c1-14-10-6-7(2-3-8(10)12)9(13)4-5-11/h2-3,6H,4-5H2,1H3
• InChI Key： UMIFCOWWFVLTLX-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=C(C=1)SC)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 2.9
• Topological Polar Surface Area: 42.4

Additional information on 3-Bromo-1-(4-fluoro-3-(methylthio)phenyl)propan-1-one

Professional Introduction to 3-Bromo-1-(4-fluoro-3-(methylthio)phenyl)propan-1-one (CAS No. 1805721-68-9)

3-Bromo-1-(4-fluoro-3-(methylthio)phenyl)propan-1-one, with the CAS number 1805721-68-9, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit a unique combination of structural features, making it a valuable intermediate in the synthesis of various biologically active substances. The presence of both bromine and fluorine substituents, along with a methylthio group, contributes to its versatile reactivity and potential applications in drug development.

The molecular structure of 3-Bromo-1-(4-fluoro-3-(methylthio)phenyl)propan-1-one consists of a propanone backbone substituted with a bromo group at the first carbon and a phenyl ring at the second carbon. The phenyl ring itself is further modified with a fluorine atom at the fourth position and a methylthio group at the third position. This specific arrangement of functional groups makes the compound an attractive candidate for further chemical modifications, enabling the synthesis of more complex and potentially pharmacologically active molecules.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. The compound 3-Bromo-1-(4-fluoro-3-(methylthio)phenyl)propan-1-one has emerged as a key intermediate in several research projects aimed at discovering new drugs. Its structural features allow for easy functionalization, making it a versatile building block for constructing more intricate molecular architectures.

One of the most compelling aspects of 3-Bromo-1-(4-fluoro-3-(methylthio)phenyl)propan-1-one is its potential application in the synthesis of small-molecule inhibitors targeting various disease-related enzymes and receptors. For instance, researchers have explored its use in developing inhibitors for enzymes involved in cancer metabolism. The bromine substituent provides a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are commonly employed to introduce aryl groups into complex molecules. Similarly, the fluorine atom can be leveraged for further derivatization through nucleophilic aromatic substitution or metal-catalyzed reactions.

The methylthio group adds another layer of reactivity, enabling transformations such as thiourea formation or thiolysis, which can lead to the introduction of sulfur-containing heterocycles. These heterocycles are often found in biologically active compounds and have been shown to exhibit various pharmacological properties. The combination of these functional groups makes 3-Bromo-1-(4-fluoro-3-(methylthio)phenyl)propan-1-one a multifaceted tool in medicinal chemistry.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery. The presence of fluorine atoms in drug molecules can significantly influence their pharmacokinetic properties, including bioavailability, metabolic stability, and binding affinity. For example, fluoroaromatics have been shown to enhance the potency and selectivity of kinase inhibitors, which are widely used in cancer therapy. The compound 3-Bromo-1-(4-fluoro-3-(methylthio)phenyl)propan-1-one, with its built-in fluorine atom, aligns well with this trend and offers opportunities for developing next-generation fluorinated drugs.

In addition to its role as an intermediate in drug synthesis, 3-Bromo-1-(4-fluoro-3-(methylthio)phenyl)propan-1-one has also been explored in materials science research. Its unique structural features make it a candidate for developing novel organic electronic materials, such as organic semiconductors or luminescent dyes. These materials have potential applications in flexible electronics, optoelectronics, and sensors.

The synthesis of 3-Bromo-1-(4-fluoro-3-(methylthio)phenyl)propan-1-one involves several key steps that highlight its synthetic utility. The bromination step introduces the bromo group onto the propanone backbone, while subsequent reactions with halogenated aromatic compounds allow for the introduction of the fluoro and methylthio substituents on the phenyl ring. These reactions are typically carried out under controlled conditions to ensure high yield and purity.

The versatility of 3-Bromo-1-(4-fluoro-3-(methylthio)phenyl)propan-1-one extends to its application in combinatorial chemistry and high-throughput screening (HTS). By systematically varying the substituents on different positions of the molecule, researchers can generate libraries of related compounds for screening against biological targets. This approach has been instrumental in identifying lead compounds for drug development.

In conclusion, 3-Bromo-1-(4-fluoro-3-(methylthio)phenyl)propan-1-one (CAS No. 1805721-68-9) is a highly valuable compound with diverse applications in pharmaceutical chemistry and materials science. Its unique structural features make it an excellent intermediate for synthesizing biologically active molecules and advanced materials. As research continues to uncover new therapeutic targets and innovative synthetic strategies, compounds like this are poised to play an increasingly important role in advancing scientific discovery.